Cas no 1797868-38-2 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone
• CAS No: 1797868-38-2
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 5374578
• Update Time: 2025-07-19

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone

• Inchi： 1S/C13H12N4O/c18-13(10-2-1-4-14-6-10)17-5-3-12-11(8-17)7-15-9-16-12/h1-2,4,6-7,9H,3,5,8H2
• InChI Key： ZHPXFAHSMGMMGI-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone

Introduction to 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone (CAS No. 1797868-38-2) and Its Emerging Applications in Chemical Biology

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone, identified by its CAS number 1797868-38-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the pyrido[4,3-d]pyrimidine scaffold, a class of nitrogen-containing heterocycles known for their diverse biological activities and potential therapeutic applications. The presence of a pyridine moiety at the 6-position further enhances its chemical diversity, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The pyrido[4,3-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently investigated for its role in modulating various biological pathways. Compounds within this class have been implicated in the development of drugs targeting diseases such as cancer, inflammation, and infectious disorders. The specific substitution pattern of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone contributes to its unique pharmacophoric properties, enabling interactions with biological targets that may not be accessible to simpler analogs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive molecules. The structural features of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the 6-position can significantly influence the compound's ability to interact with enzymes and receptors involved in signal transduction pathways.

In the realm of oncology, pyrido[4,3-d]pyrimidine derivatives have been extensively studied for their potential as kinase inhibitors. The methanone group in 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone provides a pharmacophoric element that can be optimized to disrupt aberrant signaling cascades associated with cancer cell proliferation. Preliminary computational modeling suggests that this compound may exhibit inhibitory activity against specific tyrosine kinases, which are critical mediators of tumor growth and metastasis.

The pyridine substituent at the 6-position introduces additional functionalization possibilities, allowing for further derivatization to improve solubility, metabolic stability, and target specificity. This flexibility has been exploited in several research endeavors aimed at developing next-generation antitumor agents. By leveraging structure-based drug design principles, chemists have been able to fine-tune the electronic and steric properties of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone, enhancing its potential as a therapeutic entity.

Beyond oncology, this compound has shown promise in other therapeutic areas. For example, its ability to modulate inflammatory pathways has been explored in preclinical models of autoimmune diseases. The pyrido[4,3-d]pyrimidine scaffold is known to interact with enzymes such as Janus kinases (JAKs), which play a pivotal role in inflammatory responses. By targeting these enzymes, derivatives of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone may offer novel strategies for managing chronic inflammatory conditions.

The synthesis of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(pyridin-3-yl)methanone presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves cyclization reactions followed by functional group interconversions to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale biochemical assays and clinical trials.

In conclusion,7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylyphenethylmethylamine represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical development. Its unique combination of pharmacophoric elements makes it a valuable tool for exploring new therapeutic interventions across multiple disease areas. As research continues to uncover the biological activities of this compound and its derivatives,CAS No 1797868382 will undoubtedly remain a focal point for innovation in drug discovery.